Cas no 1214332-25-8 (4-Nitro-3-(trifluoromethyl)phenylacetic Acid)

• Product Name: 4-Nitro-3-(trifluoromethyl)phenylacetic Acid
• CAS No: 1214332-25-8
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• MDL: MFCD07779337
• CID: 2617575
• PubChem ID: 70699503
• Update Time: 2025-04-21

4-Nitro-3-(trifluoromethyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-nitro-3-(trifluoromethyl)phenyl]acetic acid
• [4-Nitro-3-(trifluoromethyl)phenyl]acetic acid
• 2-(4-nitro-3-(trifluoromethyl)phenyl)acetic acid
• DTXSID20742677
• 1214332-25-8
• 4-NITRO-3-TRIFLUOROMETHYL-PHENYLACETIC ACID
• AS-44176
• 4-NITRO-3-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• 4-nitro-3-trifluoromethylphenylacetic acid
• AKOS026672515
• Benzeneacetic acid, 4-nitro-3-(trifluoromethyl)-
• [4-Nitro-3-(trifluoromethyl)phenyl]aceticacid
• MFCD07779337
• 4-Nitro-3-(trifluoromethyl)phenylacetic Acid

• MDL： MFCD07779337
• Inchi： 1S/C9H6F3NO4/c10-9(11,12)6-3-5(4-8(14)15)1-2-7(6)13(16)17/h1-3H,4H2,(H,14,15)
• InChI Key： JBBKHDVSQPUPHD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(CC(=O)O)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.02489216Da
• Monoisotopic Mass: 249.02489216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų